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Introduction
The Hepatobiliary Iminodiacetic Acid (HIDA) scan, also known as cholescintigraphy or

hepatobiliary scintigraphy, is a functional imaging modality used to evaluate the liver,

gallbladder, bile ducts, and small intestine.[1][2] This procedure utilizes a radioactive tracer,

typically Technetium-99m (99mTc) conjugated to a derivative of iminodiacetic acid such as

Mebrofenin, to track the production and flow of bile.[3] The EHIDA HIDA scan is a critical tool in

the diagnosis of various hepatobiliary disorders, including acute and chronic cholecystitis,

biliary obstruction, bile leaks, and functional gallbladder disorders like biliary dyskinesia.[4][5][6]

Furthermore, it can be employed to assess liver transplants and congenital abnormalities of the

biliary system.[1][5]

These application notes provide a standardized protocol for conducting an EHIDA HIDA scan,

intended to ensure reproducibility and accuracy in research and clinical trial settings. The

protocol encompasses patient preparation, radiopharmaceutical administration, imaging

acquisition, and data analysis, with a focus on quantitative assessment of gallbladder function.

Quantitative Data Summary

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 10 Tech Support

https://www.benchchem.com/product/b1195364?utm_src=pdf-interest
https://jnm.snmjournals.org/content/44/8/1263
https://www.medicalnewstoday.com/articles/320496
https://nucmed-guide.app/chapter/57
https://www.benchchem.com/product/b1195364?utm_src=pdf-body
https://snmmi.org/common/Uploaded%20files/Web/Clinical%20Practice/Procedure%20Standards/2010/Hepatobiliary_Scintigraphy_V4.0b.pdf
https://www.mayoclinic.org/tests-procedures/hida-scan/about/pac-20384701
https://pmc.ncbi.nlm.nih.gov/articles/PMC8488886/
https://jnm.snmjournals.org/content/44/8/1263
https://www.mayoclinic.org/tests-procedures/hida-scan/about/pac-20384701
https://www.benchchem.com/product/b1195364?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1195364?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


The following tables summarize key quantitative parameters for the standardized EHIDA HIDA

scan protocol.

Table 1: Patient Preparation and Radiopharmaceutical Dosage

Parameter Specification Notes

Fasting Period
Minimum of 4-6 hours prior to

the scan.[7][8]

Prolonged fasting (>24 hours)

should be avoided as it can

lead to a false-positive result

due to a full, static gallbladder.

[9] Patients on total parenteral

nutrition (TPN) may require

pretreatment.[9]

Medication Adjustment

Opiate-based pain medications

should be discontinued for at

least 24 hours prior to the

scan.[10]

Opiates can interfere with the

sphincter of Oddi function,

potentially causing a false-

positive for obstruction.[11]

Radiopharmaceutical
99mTc-Mebrofenin (Choletec®

or generic equivalent).[3]

Mebrofenin is preferred due to

its high hepatic extraction and

efficient clearance, even in

patients with elevated bilirubin

levels.[3]

Adult Dosage
5.0 mCi (185 MBq)

administered intravenously.[11]

Dosage may be increased in

patients with

hyperbilirubinemia, as

determined by the supervising

physician.[12]

Table 2: Imaging Acquisition Parameters
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Parameter Specification Notes

Imaging Equipment

Large field-of-view gamma

camera with a low-energy,

high-resolution collimator.[4]

-

Patient Positioning Supine position. -

Dynamic Imaging

1 minute per frame for 60

minutes, initiated at the time of

injection.[4]

Allows for the visualization of

hepatic uptake, biliary

clearance, and gallbladder

filling.

Static Imaging

Anterior and right lateral views

may be acquired after the

dynamic phase to confirm

anatomy.

-

Delayed Imaging

May be performed at 2-4

hours, or up to 24 hours post-

injection if the gallbladder is

not visualized or if a bile leak is

suspected.[4][13]

-

Table 3: Gallbladder Ejection Fraction (GBEF) Assessment
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Parameter
CCK (Sincalide)
Stimulation

Fatty Meal Stimulation
(Ensure Plus®)

Stimulant
Sincalide (synthetic

cholecystokinin).[14]

Ensure Plus® (240 mL).[12]

[15]

Administration
Intravenous infusion of 0.02

µg/kg over 60 minutes.[9][16]

Oral ingestion over a 10-

minute period.

Imaging Post-Stimulation
Dynamic imaging for the

duration of the infusion.

Dynamic imaging for 60

minutes following ingestion.

Normal GBEF ≥ 38%[17] ≥ 33%[1][18]

Abnormal GBEF < 38%[17] < 33%[1][18]

Hyperkinetic Gallbladder

GBEF > 80% may be

considered abnormal in some

contexts.[17]

-

Experimental Protocols
Patient Preparation Protocol

Fasting: Instruct the patient to fast for a minimum of 4 to 6 hours before the scheduled scan.

[7][8] Water is permissible.

Medication Review: Review the patient's current medications. Opiate-based analgesics must

be withheld for at least 24 hours prior to the scan.[10] Other medications that may affect

gallbladder motility should be noted.[11]

Pre-treatment (if applicable): For patients who have been fasting for more than 24 hours or

are on TPN, pre-treatment with a low dose of sincalide (0.02 µg/kg infused over 30-60

minutes) may be considered to empty the gallbladder before the administration of the

radiotracer.[9] This should be performed 15-30 minutes before the HIDA scan.[9]

Informed Consent: Obtain informed consent from the patient after explaining the procedure,

including the injection of a radioactive substance and the potential for side effects from

provocative agents.
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Radiopharmaceutical Administration and Imaging
Protocol

Radiopharmaceutical Preparation: Prepare a sterile, pyrogen-free dose of 5.0 mCi (185

MBq) of 99mTc-Mebrofenin.

Patient Positioning: Position the patient in the supine position on the imaging table of a large

field-of-view gamma camera fitted with a low-energy, high-resolution collimator.[4]

Intravenous Access: Establish intravenous access.

Injection and Dynamic Imaging: Administer the 99mTc-Mebrofenin as an intravenous bolus.

Simultaneously, begin dynamic image acquisition at a rate of 1 frame per minute for 60

minutes.[4]

Static Imaging: Following the 60-minute dynamic acquisition, obtain static anterior and right

lateral images.

Delayed Imaging (if necessary): If the gallbladder is not visualized within 60 minutes, or if

there is suspicion of a bile leak, delayed imaging at 2-4 hours or up to 24 hours may be

performed.[4][13]

Gallbladder Ejection Fraction (GBEF) Protocol with CCK
(Sincalide)

Confirmation of Gallbladder Filling: Ensure the gallbladder is adequately visualized on the

initial 60-minute images.

Sincalide Preparation: Prepare an intravenous infusion of sincalide at a concentration of 0.02

µg/kg in normal saline.[9][16]

Infusion and Imaging: Administer the sincalide infusion over 60 minutes.[9][16] Concurrently,

acquire dynamic images for the duration of the infusion.

GBEF Calculation:
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Draw a region of interest (ROI) around the gallbladder on the pre-stimulation image to

determine the maximum counts (Max).

Draw an ROI around the gallbladder on the post-stimulation image with the lowest counts

to determine the minimum counts (Min).

Calculate the GBEF using the following formula: GBEF (%) = [(Max - Min) / Max] x 100

Gallbladder Ejection Fraction (GBEF) Protocol with a
Fatty Meal

Confirmation of Gallbladder Filling: Confirm gallbladder visualization on the initial 60-minute

images.

Fatty Meal Administration: Instruct the patient to ingest 240 mL of a standardized liquid fatty

meal (e.g., Ensure Plus®) within a 10-minute period.[15]

Post-Stimulation Imaging: Immediately following the fatty meal ingestion, acquire dynamic

images for 60 minutes.

GBEF Calculation: Calculate the GBEF using the same formula as described in the CCK

protocol, with "Max" being the pre-meal counts and "Min" being the lowest post-meal counts.
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Caption: Standardized workflow for the EHIDA HIDA scan.
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Caption: Physiological pathway of the radiotracer in a HIDA scan.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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